![molecular formula C12H21N3O3S2 B6629910 2-Methyl-1-[4-[(2-methyl-1,3-thiazol-5-yl)sulfonyl]piperazin-1-yl]propan-2-ol](/img/structure/B6629910.png)
2-Methyl-1-[4-[(2-methyl-1,3-thiazol-5-yl)sulfonyl]piperazin-1-yl]propan-2-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Methyl-1-[4-[(2-methyl-1,3-thiazol-5-yl)sulfonyl]piperazin-1-yl]propan-2-ol, also known as MPTP, is a chemical compound that has gained significant attention in scientific research. MPTP is a piperazine derivative and a selective antagonist of the 5-HT1A receptor. This compound has been studied for its potential therapeutic applications in various fields, including neuroscience, cancer research, and immunology.
Mechanism of Action
2-Methyl-1-[4-[(2-methyl-1,3-thiazol-5-yl)sulfonyl]piperazin-1-yl]propan-2-ol is a selective antagonist of the 5-HT1A receptor, which is a subtype of the serotonin receptor. The 5-HT1A receptor is widely distributed in the central nervous system and is involved in the regulation of mood, anxiety, and stress. This compound binds to the 5-HT1A receptor and inhibits its activation, leading to a decrease in the release of serotonin and other neurotransmitters.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In neuroscience, this compound has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the survival and growth of neurons. This compound has also been shown to increase the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress response.
In cancer research, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to inhibit the expression of anti-apoptotic proteins and activate pro-apoptotic proteins.
In immunology, this compound has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). This compound has also been shown to promote the production of anti-inflammatory cytokines such as interleukin-10 (IL-10) and transforming growth factor-β (TGF-β).
Advantages and Limitations for Lab Experiments
2-Methyl-1-[4-[(2-methyl-1,3-thiazol-5-yl)sulfonyl]piperazin-1-yl]propan-2-ol has several advantages for lab experiments. It is a well-characterized compound with known chemical properties and a well-established synthesis method. This compound is also readily available from commercial sources. In addition, this compound has been extensively studied in various fields, providing a wealth of information on its biochemical and physiological effects.
However, this compound also has some limitations for lab experiments. It has low solubility in water, which can make it difficult to dissolve in aqueous solutions. This compound is also sensitive to light and heat, which can cause degradation of the compound. In addition, this compound has a relatively short half-life in vivo, which can limit its effectiveness as a therapeutic agent.
Future Directions
There are several future directions for research on 2-Methyl-1-[4-[(2-methyl-1,3-thiazol-5-yl)sulfonyl]piperazin-1-yl]propan-2-ol. In neuroscience, further studies are needed to elucidate the mechanism of action of this compound and its potential as a neuroprotective agent in neurodegenerative diseases. In cancer research, further studies are needed to investigate the efficacy of this compound as a chemosensitizer and its potential as a therapeutic agent for cancer. In immunology, further studies are needed to investigate the immunomodulatory effects of this compound and its potential as an immunosuppressive agent in transplantation. Finally, further studies are needed to optimize the synthesis and formulation of this compound for use in lab experiments and clinical trials.
Synthesis Methods
2-Methyl-1-[4-[(2-methyl-1,3-thiazol-5-yl)sulfonyl]piperazin-1-yl]propan-2-ol can be synthesized through a multi-step process involving the reaction of 2-methyl-1,3-thiazole-5-carboxylic acid with sulfonyl chloride, followed by the reaction with piperazine and finally the reaction with 2-methyl-2-hydroxypropanal. The final product is purified through recrystallization to obtain pure this compound.
Scientific Research Applications
2-Methyl-1-[4-[(2-methyl-1,3-thiazol-5-yl)sulfonyl]piperazin-1-yl]propan-2-ol has been extensively studied for its potential therapeutic applications in various fields. In neuroscience, this compound has been used as a tool to study the mechanism of action of antidepressants and anxiolytics. This compound has also been studied for its potential as a neuroprotective agent in neurodegenerative diseases such as Parkinson's disease.
In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. This compound has also been studied for its potential as a chemosensitizer, enhancing the efficacy of chemotherapy drugs.
In immunology, this compound has been shown to modulate the immune response by inhibiting the production of pro-inflammatory cytokines and promoting the production of anti-inflammatory cytokines. This compound has also been studied for its potential as an immunosuppressive agent in transplantation.
Properties
IUPAC Name |
2-methyl-1-[4-[(2-methyl-1,3-thiazol-5-yl)sulfonyl]piperazin-1-yl]propan-2-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21N3O3S2/c1-10-13-8-11(19-10)20(17,18)15-6-4-14(5-7-15)9-12(2,3)16/h8,16H,4-7,9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJIMMPBNGGSFLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(S1)S(=O)(=O)N2CCN(CC2)CC(C)(C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.